2-chloro-6-fluoro-N-((3-methoxytetrahydrothiophen-3-yl)methyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-chloro-6-fluoro-N-((3-methoxytetrahydrothiophen-3-yl)methyl)benzamide is a useful research compound. Its molecular formula is C13H15ClFNO2S and its molecular weight is 303.78. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Imaging of Sigma2 Receptor Status in Tumors
- PET Imaging Ligands : This compound's analogs have been synthesized and evaluated as potential ligands for positron emission tomography (PET) imaging of the sigma2 receptor status of solid tumors. These fluorine-containing benzamide analogs showed high tumor uptake and acceptable tumor/normal tissue ratios, making them promising candidates for imaging tumor receptor status (Tu et al., 2007).
Antipathogenic Activity
- Antibacterial and Antibiofilm Properties : Related thiourea derivatives of this compound have been synthesized and tested for their interaction with bacterial cells. These derivatives, particularly those with fluorine, iodine, or bromide substituents, exhibited significant antipathogenic activity against strains like Pseudomonas aeruginosa and Staphylococcus aureus, suggesting potential for developing new antimicrobial agents with antibiofilm properties (Limban et al., 2011).
Synthesis and Chemical Reactivity
- Cleavage and Cyclization Reactions : Studies have examined the cleavage and cyclization reactions involving halogenobenzophenones, including compounds structurally related to 2-chloro-6-fluoro-N-((3-methoxytetrahydrothiophen-3-yl)methyl)benzamide. These reactions are crucial for creating various derivatives for further chemical and pharmacological studies (Gibson et al., 1975).
Potential for Synthesis of Medicinal Compounds
- Neuroleptic Activity : Benzamide derivatives, including those structurally similar to the compound , have been synthesized and evaluated for their potential neuroleptic activity. Such compounds have shown significant effects in inhibiting stereotyped behavior in rats, indicating their potential as neuroleptic drugs (Iwanami et al., 1981).
Properties
IUPAC Name |
2-chloro-6-fluoro-N-[(3-methoxythiolan-3-yl)methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15ClFNO2S/c1-18-13(5-6-19-8-13)7-16-12(17)11-9(14)3-2-4-10(11)15/h2-4H,5-8H2,1H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YGPCKOGWINLPJP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1(CCSC1)CNC(=O)C2=C(C=CC=C2Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15ClFNO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.78 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.